![molecular formula Zr B080107 Zirconium-90 CAS No. 13982-15-5](/img/structure/B80107.png)
Zirconium-90
Overview
Description
Zirconium-90 is a stable (non-radioactive) isotope of Zirconium . It is both naturally occurring and produced by fission . This compound is one of over 250 stable metallic isotopes . The isotope has a mass number of 90, which is the number of nucleons, and an atomic number of 40, which is the number of protons . The isotopic mass of this compound is 89.90470 (2) u .
Molecular Structure Analysis
The molecular structure of this compound is represented by the symbol 90 Zr or 9040 Zr . The isotopic mass of this compound is 89.90470 (2) u, and the nuclide mass is 89.8827578 u, which is the calculated nuclear mass without electrons . The mass excess is -88.77138 MeV, and the mass defect is 0.84154707999998 u per nucleus . The nuclear binding energy is 783.89605574 MeV per nucleus .
Physical And Chemical Properties Analysis
This compound is a very strong, malleable, ductile, lustrous silver-gray metal . Its physical and chemical properties are similar to those of titanium . This compound is extremely resistant to heat and corrosion . This compound is lighter than steel and its hardness is similar to copper .
Scientific Research Applications
Nuclear Reactor Material : Zirconium-based alloys are crucial in nuclear reactors, particularly for structural material. The study of cross-sectional values of various nuclear reactions involving Zr-90, such as 90Zr(n,p)90Y, is significant for understanding and improving reactor performance (Kara, 2019).
Neutron Measurements and Dosimetry : Zirconium isotopes, including Zr-90, are used in neutron measurement and dosimetry. The reaction 90Zr(n,2n) is included in the International Reactor Dosimetry File (IRDF) as a standard for dosimetry cross-section. Its high energy threshold makes it suitable for measuring high-energy neutrons (Kostal et al., 2017).
Biokinetics in Humans : Understanding the biokinetics of zirconium in humans is important due to the potential radiological risk posed by radionuclides like 95Zr and its daughter 95Nb. Stable isotopes like Zr-90 have been used as tracers to study zirconium's intestinal absorption and kinetics in blood plasma, leading to a more realistic biokinetic model (Veronese et al., 2003).
Geochemistry and Isotopic Measurements : Zirconium plays a major role in geochemistry, especially in the study of zircons, which are among the oldest preserved minerals on Earth. High-precision measurement of zirconium isotopes, including Zr-90, is crucial for understanding geological processes and variations (Sahoo & Masuda, 1997).
Laser Cladding and Additive Manufacturing : Zirconium, including Zr-90, is used in nuclear, chemical processing, and biomedical applications. Studies on powder spray laser additive manufacturing for depositing zirconium on zirconium alloy substrates have been conducted, focusing on clad quality and process parameters (Harooni et al., 2016).
Radionuclide Separation : Zirconium vanadate ion-exchangers have been developed for the separation of radiologically significant isotopes like 90Y from 89Sr, demonstrating its application in radioanalytical chemistry and nuclear waste management (El-Shahawi et al., 2012).
Safety and Hazards
properties
IUPAC Name |
zirconium-90 | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Zr/i1-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCWXUUIWCKQGHC-BJUDXGSMSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Zr] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[90Zr] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Zr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40930630 | |
Record name | (~90~Zr)Zirconium | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40930630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
89.904699 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13982-15-5 | |
Record name | Zirconium, isotope of mass 90 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013982155 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (~90~Zr)Zirconium | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40930630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Synthesis routes and methods IV
Procedure details
Synthesis routes and methods V
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.